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Compound of Interest

Compound Name:
4-(Difluoromethoxy)cyclohexan-1-

amine

CAS No.: 1403864-40-3

Cat. No.: B2355743

Get Quote

Technical Whitepaper: Physicochemical Profiling of 4-(Difluoromethoxy)cyclohexan-1-amine

Executive Summary 4-(Difluoromethoxy)cyclohexan-1-amine represents a high-value

fluorinated building block in modern medicinal chemistry.[1] It serves as a strategic bioisostere

for 4-methoxycyclohexan-1-amine, offering a unique modulation of lipophilicity and metabolic

stability without significantly altering steric bulk.[1] This guide provides a comprehensive

physicochemical analysis, focusing on the impact of the difluoromethoxy (

) moiety on basicity (

), lipophilicity (

), and hydrogen bonding dynamics.

Molecular Architecture & Structural Analysis
The compound exists as two geometric isomers: cis and trans. In the context of drug design,

the spatial orientation of the amine relative to the difluoromethoxy group dictates the vector of

hydrogen bonding and the overall dipole moment.
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Core Scaffold: Cyclohexane ring (Chair conformation).[1]

Functional Group A (C1): Primary Amine (

).

Functional Group B (C4): Difluoromethoxy ether (

).[1]

The Fluorine Effect: Unlike the trifluoromethoxy (

) group, which is purely lipophilic and non-basic, the difluoromethoxy group contains an acidic
proton (

for the ether hydrogen itself, not the amine). This allows the ether oxygen to act as a weak
hydrogen bond acceptor while the

proton serves as a unique, lipophilic hydrogen bond donor.

Isomerism & Conformation
Trans-isomer: The 1,4-substituents typically adopt a diequatorial conformation to minimize

1,3-diaxial interactions.[1] This is generally the thermodynamically preferred isomer.

Cis-isomer: One substituent must be axial. The preference is dictated by the A-value

(conformational energy cost). The

group (A-value ~1.2-1.4 kcal/mol) and

group (estimated A-value ~0.6-0.8 kcal/mol) compete, often leading to the amine occupying
the equatorial position and the ether the axial position in the cis form.[1]

Physicochemical Parameters
The following data synthesizes calculated values and comparative analysis with non-fluorinated

analogs (e.g., 4-methoxycyclohexan-1-amine).
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Parameter Value (Approx/Calc) Context & Causality

Molecular Weight 165.18 g/mol
Moderate weight, ideal for

fragment-based design.[1]

Formula --

(Conj. Acid) 9.6 – 9.9

Slightly lower than

cyclohexylamine (10.[1]6) due

to the through-bond inductive

electron withdrawal (

) of the distal fluorine atoms.[1]

1.1 – 1.4

The

group is more lipophilic than

(

) but less than

.

-1.5 to -1.0

At physiological pH, the amine

is protonated (

), driving the species into the

aqueous phase despite the

fluorinated tail.[1]

TPSA 35-40

Includes the amine (26

) and the ether oxygen

(reduced availability due to F).

[1]

H-Bond Donors 3

2 from

, 1 from

(weak).[1]

H-Bond Acceptors 2 1 from
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, 1 from Ether Oxygen.[1]

Synthesis & Purification Protocols
The synthesis typically proceeds via the reductive amination of the corresponding ketone. The

ketone precursor, 4-(difluoromethoxy)cyclohexan-1-one (CAS: 1418026-57-9), is the critical

"anchor" intermediate.[1]
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Caption: Synthetic route from the ketone precursor via reductive amination to isolated isomers.

Detailed Protocol: Reductive Amination
Reagents: 4-(Difluoromethoxy)cyclohexan-1-one (1.0 eq), Ammonium Acetate (10.0 eq),

Sodium Cyanoborohydride (1.5 eq).[1]

Solvent: Methanol (anhydrous).[1]

Procedure:

Dissolve ketone in Methanol under

atmosphere.

Add Ammonium Acetate and stir at RT for 1 hour to form the imine in situ.

Cool to 0°C and add

portion-wise.
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Allow to warm to RT and stir for 12–16 hours.

Workup: Quench with 1N NaOH (pH > 10). Extract with DCM (

).[1] The fluorinated ether is stable to basic aqueous workup.

Purification: The crude mixture typically favors the trans isomer (approx 2:1 to 4:1 ratio).

Isolate via column chromatography (DCM/MeOH/

) or convert to the HCl salt for fractional crystallization.

Experimental Profiling: Determination
Trustworthy

data is essential for predicting blood-brain barrier (BBB) penetration.[1]

Method: Potentiometric Titration[1]

Rationale: UV-metric methods are unsuitable as the compound lacks a strong chromophore

(no conjugated system).[1]

Protocol:

Prepare a

stock solution of the amine hydrochloride in water.

Titrate with

KOH at

under inert gas (Argon) to prevent carbonate formation.

Data Processing: Use the Bjerrum plot analysis. The point of semi-neutralization

represents the

.

Expected Result: The curve should show a single inflection point near pH 9.8.
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Biological Relevance: The "Metabolic Block"
The difluoromethoxy group acts as a metabolic shield. In non-fluorinated analogs (methoxy),

the O-methyl group is a primary site for oxidative dealkylation by Cytochrome P450 enzymes

(CYP2D6).[1]

Mechanism: The

bond strength (

) renders the

-carbon resistant to hydrogen abstraction, the first step in O-dealkylation.[1]

Outcome: Extended half-life (

) and reduced clearance compared to the methoxy analog.[1]

Structure-Activity Relationship (SAR) Logic
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Caption: Bioisosteric rationale for replacing methoxy with difluoromethoxy groups.[1][2][3][4][5]

Safety & Handling (MSDS Highlights)
While specific toxicological data for this exact amine is limited, handling should follow protocols

for fluorinated aliphatic amines.

Hazards: Corrosive (Skin Corr.[1] 1B), Acute Toxicity (Oral).

Storage: Store under nitrogen; the free base absorbs

from air rapidly (carbamate formation). Keep cold (

).

Incompatibility: Strong oxidizing agents, acid chlorides, anhydrides.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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